2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]indol-3-yl]sulfonyl-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H31N3O6S/c1-16-11-26(12-17(2)32-16)23(28)14-25-13-21(19-7-3-4-8-20(19)25)33(29,30)15-22(27)24-10-18-6-5-9-31-18/h3-4,7-8,13,16-18H,5-6,9-12,14-15H2,1-2H3,(H,24,27)
• InChI Key: OOWXZQQJXLOVCK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NCC4CCCO4
• Molecular Formula: C23H31N3O6S
• Molecular Weight: 477.6 g/mol

Description

2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C23H31N3O6S and its molecular weight is 477.58. The purity is usually 95%.
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Scientific Research Applications

Antifungal Agents

Compounds with morpholino and acetamide groups have shown promise as broad-spectrum antifungal agents. For example, derivatives with these functionalities have demonstrated fungicidal activity against Candida species and other fungi, such as molds and dermatophytes. The optimization of such derivatives can lead to improved plasmatic stability while maintaining potent in vitro and in vivo antifungal efficacy, showcasing their potential in addressing fungal infections (Bardiot et al., 2015).

Sulfenylation Reactions

Research into the sulfenylation of pyrroles and indoles, compounds structurally related to the chemical you mentioned, highlights the synthetic versatility of these moieties in medicinal chemistry. The introduction of sulfenyl groups to indole derivatives can lead to novel compounds with potential therapeutic applications, offering a pathway to diversify the chemical space in drug development (Gilow et al., 1991).

Chemical Synthesis and Structural Analysis

The structural analysis and synthesis of compounds containing amide and acetamide groups, similar to your compound, play a crucial role in the development of new materials and drugs. For instance, the study of acetamide derivatives' NH-acidity in different solvents provides insights into their chemical behavior, which is crucial for designing compounds with desired properties (Plotnikova et al., 2019).

Cryoprotection

Research on dimethyl-acetamide as a cryoprotectant for biological samples, such as spermatozoa, underscores the importance of understanding the properties of acetamide derivatives. These studies contribute to biotechnology and reproductive biology by improving cryopreservation techniques (Mcniven et al., 1993).